molecular formula C17H13NO2 B8505755 10-(hydroxymethyl)-6,11-dihydro-5H-indeno[1,2-c]isoquinolin-5-one CAS No. 927905-85-9

10-(hydroxymethyl)-6,11-dihydro-5H-indeno[1,2-c]isoquinolin-5-one

Cat. No.: B8505755
CAS No.: 927905-85-9
M. Wt: 263.29 g/mol
InChI Key: JBKDRVRKHFDZQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

10-(hydroxymethyl)-6,11-dihydro-5H-indeno[1,2-c]isoquinolin-5-one is a useful research compound. Its molecular formula is C17H13NO2 and its molecular weight is 263.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

927905-85-9

Molecular Formula

C17H13NO2

Molecular Weight

263.29 g/mol

IUPAC Name

10-(hydroxymethyl)-6,11-dihydroindeno[1,2-c]isoquinolin-5-one

InChI

InChI=1S/C17H13NO2/c19-9-10-4-3-7-12-14(10)8-15-11-5-1-2-6-13(11)17(20)18-16(12)15/h1-7,19H,8-9H2,(H,18,20)

InChI Key

JBKDRVRKHFDZQC-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C=CC=C2C3=C1C4=CC=CC=C4C(=O)N3)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Fine powder of methyl 5,6-dihydro-5-oxo-11-H-indeno[1,2-c]isoquinoline-10-carboxylate (11.3 g, 28.8 mmol) was suspended in THF (150 mL) and stirred at room temperature. A 2M solution of Lithium aluminium hydride (LAH) in THF (39 mL) was added slowly to the stirred suspension. After the complete addition, the mixture was stirred at room temperature for 6 hours, then cooled to 0° C. The reaction mixture was quenched with dropwise addition of ethyl acetate (50 mL). During the quenching the reaction temperature was kept below 50° C. The reaction mixture was poured into 1N HCl solution (200 mL) and stirred for 1 hour. The resultant solid was collected by filtration, washed with 1N HCl solution (20 mL) and ethyl acetate, and dried in a vacuum oven overnight to provide 10-hydroxymethyl-5,6-dihydro-5-oxo-11-H-indeno[1,2-c]isoquinoline in 93% yield (9.5 g). 1H NMR spectrum (in DMSO-d6): δ 12.28 (s, 1H); 8.23 (d, J=8.1 Hz, 1H); 7.89 (m, 1H); 7.73 (m, 2H); 7.45 (m, 1H); 7.36 (m, 2H); 5.22 (d, J=5.1 Hz, 1H), 4.68 (d, 2H); 3.85 (s, 2H).
Name
methyl 5,6-dihydro-5-oxo-11-H-indeno[1,2-c]isoquinoline-10-carboxylate
Quantity
11.3 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
39 mL
Type
solvent
Reaction Step Two
Name
Quantity
150 mL
Type
solvent
Reaction Step Three

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